Cas no 444613-10-9 (Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 444613-10-9
• MF: C₁₆H₁₁ClF₃NOS
• MW: 357.777852296829
• CID: 6044564
• PubChem ID: 17951815
• Update Time: 2025-06-14

Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]-
• 444613-10-9
• SCHEMBL4808674
• 5-(chloromethyl)-4-(furan-2-ylmethyl)-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• GPSNDIQQYQKJBA-UHFFFAOYSA-N
• 5-(Chloromethyl)-4-(furan-2-ylmethyl)-2-(4-(trifluoromethyl)phenyl)thiazole

• Inchi： 1S/C16H11ClF3NOS/c17-9-14-13(8-12-2-1-7-22-12)21-15(23-14)10-3-5-11(6-4-10)16(18,19)20/h1-7H,8-9H2
• InChI Key： GPSNDIQQYQKJBA-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(CC2=CC=CO2)N=C1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 357.0201973g/mol
• Monoisotopic Mass: 357.0201973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 432.9±55.0 °C(Predicted)
• pka: 0.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]-

Recent Advances in the Study of Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]- (CAS: 444613-10-9)

The compound Thiazole, 5-(chloromethyl)-4-(2-furanylmethyl)-2-[4-(trifluoromethyl)phenyl]- (CAS: 444613-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 444613-10-9, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of both a chloromethyl and a furanylmethyl group on the thiazole ring, coupled with the electron-withdrawing trifluoromethylphenyl moiety, imparts unique reactivity and stability to the compound. Researchers have successfully employed this compound in the synthesis of novel heterocyclic derivatives with promising antimicrobial and anti-inflammatory properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 444613-10-9 exhibit potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, some analogs have shown selective activity against drug-resistant strains, suggesting potential applications in addressing the growing challenge of antimicrobial resistance. Molecular docking studies have further revealed that these compounds may interact with key enzymatic targets involved in microbial cell wall synthesis.

The pharmacological potential of 444613-10-9 derivatives extends beyond antimicrobial applications. Recent investigations have explored their role as modulators of various signaling pathways, with particular interest in their potential anti-cancer properties. Structure-activity relationship (SAR) studies have identified specific modifications to the thiazole core that enhance binding affinity to molecular targets involved in cell proliferation and apoptosis.

From a drug development perspective, the physicochemical properties of 444613-10-9 and its derivatives have been extensively characterized. The compound demonstrates favorable solubility and stability profiles under physiological conditions, making it a promising scaffold for further optimization. Current research efforts are focused on improving the pharmacokinetic properties of lead compounds while maintaining their biological efficacy.

Looking ahead, the unique structural features of 444613-10-9 continue to inspire novel synthetic strategies and therapeutic applications. Ongoing research is exploring its potential in targeted drug delivery systems and as a building block for the development of multifunctional pharmaceutical agents. The compound's versatility positions it as a valuable tool for medicinal chemists working at the interface of chemical biology and drug discovery.